Cas no 905808-02-8 (3-Fluoro-2-iodobenzaldehyde)

3-Fluoro-2-iodobenzaldehyde structure
3-Fluoro-2-iodobenzaldehyde structure
Product Name:3-Fluoro-2-iodobenzaldehyde
CAS No:905808-02-8
MF:C7H4FIO
MW:250.008937835693
MDL:MFCD07782054
CID:803118
PubChem ID:34174485
Update Time:2025-04-19

3-Fluoro-2-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-2-iodobenzaldehyde
    • Benzaldehyde,3-fluoro-2-iodo-
    • 3-Fluoro-2-iodo-benzaldehyde
    • Benzaldehyde,3-fluoro-2-iodo
    • EN300-113318
    • AKOS005063860
    • AC-3837
    • MFCD07782054
    • 905808-02-8
    • SCHEMBL3135011
    • PS-11867
    • Benzaldehyde, 3-fluoro-2-iodo-
    • Z1269167420
    • DTXSID30652910
    • A21262
    • AM62138
    • FT-0653896
    • 2-Iodo-3-fluorobenzaldehyde
    • DB-078721
    • MDL: MFCD07782054
    • Inchi: 1S/C7H4FIO/c8-6-3-1-2-5(4-10)7(6)9/h1-4H
    • InChI Key: UOGQXTVHJKVPLF-UHFFFAOYSA-N
    • SMILES: IC1C(=CC=CC=1C=O)F

Computed Properties

  • Exact Mass: 249.92900
  • Monoisotopic Mass: 249.92909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.962±0.06 g/cm3 (20 ºC 760 Torr)
  • Boiling Point: 262.3±25.0℃ (760 Torr)
  • Flash Point: 112.4±23.2℃
  • PSA: 17.07000
  • LogP: 2.24280

3-Fluoro-2-iodobenzaldehyde Pricemore >>

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